Cas no 190375-17-8 (Ethyl 3-amino-4-methylthiophene-2-carboxylate)

Ethyl 3-amino-4-methylthiophene-2-carboxylate is a heterocyclic compound featuring a thiophene ring substituted with an amino group, a methyl group, and an ester functionality. This versatile intermediate is widely employed in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its reactive amino and ester groups enable further derivatization, facilitating the construction of complex molecular architectures. The compound's stability and compatibility with various reaction conditions make it a valuable building block for medicinal chemistry and material science applications. Its structural features contribute to its utility in the development of biologically active compounds, including potential drug candidates and specialty chemicals.

Ethyl 3-amino-4-methylthiophene-2-carboxylate structure

190375-17-8 structure

Product Name:Ethyl 3-amino-4-methylthiophene-2-carboxylate

CAS No:190375-17-8

MF:C₈H₁₁NO₂S

MW:185.24344086647

MDL:MFCD17010110

CID:1084397

PubChem ID:18434732

Update Time:2025-06-08

Ethyl 3-amino-4-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-amino-4-methylthiophene-2-carboxylate
- EN300-2947484
- DB-101069
- CS-0530206
- KYEFUDJUFUFPDI-UHFFFAOYSA-N
- MB69295
- AKOS017514886
- 3-amino-4-methyl-thiophene-2-carboxylic acid ethyl ester
- SCHEMBL189938
- 190375-17-8
- MDL： MFCD17010110
- Inchi： 1S/C8H11NO2S/c1-3-11-8(10)7-6(9)5(2)4-12-7/h4H,3,9H2,1-2H3
- InChI Key： KYEFUDJUFUFPDI-UHFFFAOYSA-N
- SMILES： S1C=C(C)C(=C1C(=O)OCC)N

Computed Properties

Exact Mass: 185.05104977g/mol
Monoisotopic Mass: 185.05104977g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 80.6Å²

Ethyl 3-amino-4-methylthiophene-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-2947484-0.05g	ethyl 3-amino-4-methylthiophene-2-carboxylate	190375-17-8	95.0%	0.05g	$455.0	2025-03-19
Enamine	EN300-2947484-0.1g	ethyl 3-amino-4-methylthiophene-2-carboxylate	190375-17-8	95.0%	0.1g	$476.0	2025-03-19
Enamine	EN300-2947484-0.25g	ethyl 3-amino-4-methylthiophene-2-carboxylate	190375-17-8	95.0%	0.25g	$498.0	2025-03-19
Enamine	EN300-2947484-0.5g	ethyl 3-amino-4-methylthiophene-2-carboxylate	190375-17-8	95.0%	0.5g	$520.0	2025-03-19
Enamine	EN300-2947484-1.0g	ethyl 3-amino-4-methylthiophene-2-carboxylate	190375-17-8	95.0%	1.0g	$541.0	2025-03-19
Enamine	EN300-2947484-2.5g	ethyl 3-amino-4-methylthiophene-2-carboxylate	190375-17-8	95.0%	2.5g	$1063.0	2025-03-19
Enamine	EN300-2947484-5.0g	ethyl 3-amino-4-methylthiophene-2-carboxylate	190375-17-8	95.0%	5.0g	$1572.0	2025-03-19
Enamine	EN300-2947484-10.0g	ethyl 3-amino-4-methylthiophene-2-carboxylate	190375-17-8	95.0%	10.0g	$2331.0	2025-03-19
Enamine	EN300-2947484-1g	ethyl 3-amino-4-methylthiophene-2-carboxylate	190375-17-8		1g	$541.0	2023-09-06
Enamine	EN300-2947484-5g	ethyl 3-amino-4-methylthiophene-2-carboxylate	190375-17-8		5g	$1572.0	2023-09-06